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Compound of Interest

Compound Name: Triglycidyl isocyanurate

Cat. No.: B7734298

An In-depth Technical Guide to Triglycidyl Isocyanurate

This guide provides a comprehensive overview of Triglycidyl isocyanurate (TGIC), a
trifunctional epoxy compound. It is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical structure, properties, synthesis, and
biological activities.

Chemical Structure and CAS Number

Triglycidyl isocyanurate is a heterocyclic epoxy compound. Its chemical structure consists of
a central triazinane-2,4,6-trione ring (isocyanurate ring) to which three oxiran-2-ylmethyl
(glycidyl) groups are attached at the nitrogen atoms.

IUPAC Name: 1,3,5-tris(oxiran-2-ylmethyl)-1,3,5-triazinane-2,4,6-trione[1] Molecular Formula:
C12H15N306[1][2][3] CAS Number: 2451-62-9[2][4][5]

Commercial technical grade TGIC is a mixture of two optical stereocisomers, alpha and beta,
which possess different physicochemical properties.[6][7] The alpha isomer has been
investigated as an experimental anti-tumor agent under the name Teroxirone.[6][7]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Triglycidyl
isocyanurate.
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Property Value Reference
Molecular Weight 297.26 g/mol [2][3]
Appearance White crystalline solid/powder IR
or chunks
Melting Point 95-98°C [3]
Boiling Point 438.78°C (estimate) [3]
Density 1.42 g/cm3 [3]
Flash Point 256.9 °C [3]
Vapor Pressure 3.56E-10 mmHg at 25°C [3]
Water Solubility <0.1 g/100 mL at 20°C [3]

Experimental Protocols
Synthesis of Triglycidyl Isocyanurate

A common method for the production of Triglycidyl isocyanurate involves the reaction of
cyanuric acid with an excess of epichlorohydrin.[8][9] A detailed protocol is outlined below
based on a patented process:[8][10]

Materials:

Cyanuric acid

Epichlorohydrin

Benzyltriethylammonium chloride (catalyst)

Sodium hydroxide

Toluene, methylcyclohexane, or similar azeotropic solvent

Procedure:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB8322836_EN.htm
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8322836_EN.htm
https://www.lookchem.com/404.htm
https://www.researchgate.net/figure/The-chemical-structure-of-triglycidyl-isocyanurate-CAS-no-2451-62-9_fig1_297616281
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b7734298?utm_src=pdf-body
https://www.benchchem.com/product/b7734298?utm_src=pdf-body
https://patents.google.com/patent/CN103319469A/en
https://www.inchem.org/documents/cicads/cicads/cicad8.htm
https://patents.google.com/patent/CN103319469A/en
https://patents.google.com/patent/US20150232458A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7734298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reaction Initiation: Cyanuric acid, epichlorohydrin (in a molar ratio of approximately 1:11 to
1:15), and benzyltriethylammonium chloride are added to a reactor.[8]

e Heating and Synthesis: The mixture is heated to 80-90°C and stirred until the solution
becomes transparent, indicating the formation of intermediate products.[8]

» Cyclization: The resulting solution is transferred to a cyclization vessel. Sodium hydroxide is
added portion-wise while maintaining the reaction temperature at 15-20°C.[8] The reaction is
continued for 60-90 minutes after the final addition of sodium hydroxide.[8]

o Purification:

[e]

The solid salt byproduct is removed by filtration.

o

The filtrate, containing the crude TGIC in epichlorohydrin, is washed with water.

[¢]

An azeotropic solvent (e.g., toluene) is added to the crude product.

[¢]

The mixture is subjected to vacuum distillation at a temperature below 95°C to remove the
azeotropic solvent and residual epichlorohydrin.[8]

o Crystallization and Isolation: The purified TGIC is then obtained through crystallization,

followed by centrifugation and drying.[8]

Biological Activity and Signaling Pathway

Triglycidyl isocyanurate has demonstrated antineoplastic and antiangiogenic activities. It has
been shown to inhibit the growth of non-small-cell lung cancer cells through the activation of
the p53 tumor suppressor protein, which subsequently leads to the induction of apoptosis
(programmed cell death).

Triglycidyl o Induction of L ___4 Non-Small-Cell
p53 Activation Apoptosis Growth Inhibition 1 Lung Cancer Cell

Click to download full resolution via product page

TGIC-induced p53-mediated apoptosis in cancer cells.
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Synthesis and Purification Workflow

The following diagram illustrates the key stages in the manufacturing and purification process
of Triglycidyl isocyanurate.
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Workflow for the synthesis of Triglycidyl isocyanurate.
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Safety and Handling

Triglycidyl isocyanurate is a hazardous substance and requires careful handling.

Toxicity: It is toxic if swallowed or inhaled.[3][11][12]
Irritation: Causes severe skin burns and serious eye damage.[13][14]

Sensitization: May cause an allergic skin reaction and may also cause allergy or asthma
symptoms if inhaled.[12][13][14]

Mutagenicity: It is suspected of causing genetic defects.[11][13][14]

Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[11]
[13]

Handling Precautions:

Use in a well-ventilated area or with local exhaust ventilation.[13][14]

Wear appropriate personal protective equipment, including gloves, protective clothing, and
eye/face protection.[11][13][14]

Avoid breathing dust.[11][13]
Do not eat, drink, or smoke when using this product.[11][13]

Wash hands thoroughly after handling.[11][13]

Storage:

Store in a cool, dry, well-ventilated place in a tightly closed container.[13][14]

Store locked up.[13][14]

Applications

Due to its cross-linking properties, TGIC has a range of industrial applications.
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Powder Coatings: It is widely used as a cross-linking agent or curing agent for polyester and
acrylic resin-based powder coatings.[3]

Electronics: Used in the manufacture of electrical insulating laminated boards and printed
circuits.[3]

Adhesives and Plastics: Employed in the formulation of adhesives and as a plastic stabilizer.

[3]

Research: Its biological activity makes it a compound of interest for cancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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